Cas no 2490426-43-0 (2-Methyl-2-(1H-pyrazol-4-yl)propanoic acid;hydrochloride)

• Product Name: 2-Methyl-2-(1H-pyrazol-4-yl)propanoic acid;hydrochloride
• CAS No: 2490426-43-0
• MF: C₇H₁₁ClN₂O₂
• MW: 190.627440690994
• CID: 6213094
• PubChem ID: 155858282
• Update Time: 2025-07-18

2-Methyl-2-(1H-pyrazol-4-yl)propanoic acid;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-Methyl-2-(1H-pyrazol-4-yl)propanoic acid;hydrochloride
• EN300-27146647
• 2-methyl-2-(1H-pyrazol-4-yl)propanoic acid hydrochloride
• 2490426-43-0

• Inchi： 1S/C7H10N2O2.ClH/c1-7(2,6(10)11)5-3-8-9-4-5;/h3-4H,1-2H3,(H,8,9)(H,10,11);1H
• InChI Key： ROHFEYGSIQFXRU-UHFFFAOYSA-N
• SMILES： Cl.OC(C(C)(C)C1C=NNC=1)=O

Computed Properties

• Exact Mass: 190.0509053g/mol
• Monoisotopic Mass: 190.0509053g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 168
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66Ų

Additional information on 2-Methyl-2-(1H-pyrazol-4-yl)propanoic acid;hydrochloride

Introduction to 2-Methyl-2-(1H-pyrazol-4-yl)propanoic acid;hydrochloride (CAS No. 2490426-43-0) in Modern Chemical and Pharmaceutical Research

The compound 2-Methyl-2-(1H-pyrazol-4-yl)propanoic acid;hydrochloride, identified by the CAS number 2490426-43-0, has emerged as a significant molecule in the realm of chemical and pharmaceutical research. This compound, characterized by its hydrochloride salt form, combines a methyl-substituted propanoic acid backbone with a pyrazole moiety at the 4-position. Such structural features make it a versatile candidate for further exploration in drug discovery and biochemical applications.

Recent advancements in medicinal chemistry have highlighted the potential of heterocyclic compounds like pyrazole in modulating various biological pathways. The pyrazole ring, known for its stability and bioisosteric properties, is frequently incorporated into pharmacophores due to its ability to interact with biological targets. In the case of 2-Methyl-2-(1H-pyrazol-4-yl)propanoic acid;hydrochloride, the pyrazole substituent at the 4-position introduces a unique electronic and steric environment that can influence its interactions with enzymes and receptors.

The hydrochloride salt form of this compound enhances its solubility in aqueous systems, making it more suitable for formulation in pharmaceutical applications. This solubility profile is particularly advantageous for drug delivery systems, where bioavailability and compatibility with biological matrices are critical factors. The compound's structural design also suggests potential applications in the development of chiral drugs, given the presence of a stereogenic center at the alpha-carbon of the propanoic acid moiety.

Current research indicates that derivatives of 2-Methyl-2-(1H-pyrazol-4-yl)propanoic acid;hydrochloride may exhibit properties relevant to anti-inflammatory, anticancer, and antimicrobial therapies. The pyrazole moiety has been shown to interfere with key enzymatic pathways involved in inflammation and cell proliferation. For instance, studies have demonstrated that certain pyrazole derivatives can inhibit lipoxygenase enzymes, which are crucial in the production of pro-inflammatory mediators.

In addition to its potential therapeutic applications, this compound has garnered interest for its role as an intermediate in synthetic chemistry. The combination of a methyl-substituted carboxylic acid and a pyrazole ring provides a versatile scaffold for further functionalization. Researchers have explored modifications to this core structure to develop novel molecules with enhanced pharmacological properties. These modifications often involve introducing additional substituents or altering the connectivity between functional groups to optimize bioactivity.

The hydrochloride salt form also facilitates certain synthetic transformations that might be challenging with the free acid form. For example, the salt can be used as a starting material for nucleophilic substitution reactions or as an intermediate in peptide coupling reactions. Such synthetic utility makes 2-Methyl-2-(1H-pyrazol-4-yl)propanoic acid;hydrochloride a valuable building block in organic synthesis.

From a computational chemistry perspective, molecular modeling studies have been conducted to predict the binding affinity of this compound to various biological targets. These studies often involve docking simulations, where the compound is computationally tested against protein structures such as enzymes or receptors. Preliminary results suggest that 2-Methyl-2-(1H-pyrazol-4-yl)propanoic acid;hydrochloride may exhibit high binding affinity to certain therapeutic targets, warranting further experimental validation.

The development of high-throughput screening (HTS) platforms has also enabled rapid assessment of compounds like 2-Methyl-2-(1H-pyrazol-4-yl)propanoic acid;hydrochloride for their biological activity. These platforms allow researchers to test thousands of compounds against multiple targets simultaneously, streamlining the drug discovery process. The solubility and stability of this compound make it an ideal candidate for HTS assays, where compatibility with automated liquid handling systems is essential.

In conclusion, 2-Methyl-2-(1H-pyrazol-4-yl)propanoic acid;hydrochloride (CAS No. 2490426-43-0) represents a promising molecule with diverse applications in chemical synthesis and pharmaceutical research. Its unique structural features, including the pyrazole moiety and hydrochloride salt form, offer advantages in drug design and development. Ongoing research continues to uncover new possibilities for this compound, reinforcing its significance in modern chemical biology.